2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]acetamide

• IUPAC Name: 2-(2-amino-4-ethyl-6-oxopyrimidin-1-yl)-N-(1,3-benzodioxol-5-ylmethyl)acetamide
• InChI: InChI=1S/C16H18N4O4/c1-2-11-6-15(22)20(16(17)19-11)8-14(21)18-7-10-3-4-12-13(5-10)24-9-23-12/h3-6H,2,7-9H2,1H3,(H2,17,19)(H,18,21)
• InChI Key: QHIIFSZKNRVCDX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N(C(=N1)N)CC(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H18N4O4
• Molecular Weight: 330.34 g/mol
• CAS No.: 1251553-51-1

Description

This compound (IUPAC name: 2-(2-amino-4-ethyl-5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]acetamide) features a pyrimidinone core substituted with amino, ethyl, and methyl groups at positions 2, 4, and 5, respectively. While its exact biological targets remain under investigation, structural analogs suggest possible applications in kinase inhibition or antimicrobial activity .

Biological Activity

The compound 2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]acetamide is a complex organic molecule characterized by a dihydropyrimidinone core structure. This compound exhibits potential biological activities due to its unique structural features, which include an amino group, an ethyl substituent, and a benzodioxole moiety. The following sections detail the biological activities observed in studies involving this compound.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{20}N_{4}O_{3}$, with a molecular weight of 316.35 g/mol. Its structure allows for diverse interactions with biological targets, which contributes to its pharmacological potential.

Property	Value
Molecular Formula	$C_{16}H_{20}N_{4}O_{3}$
Molecular Weight	316.35 g/mol
CAS Number	1251707-66-0

Biological Activities

Research indicates that compounds similar to 2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]acetamide exhibit various biological activities including:

• Anticancer Activity : Studies have shown that derivatives of dihydropyrimidinones can inhibit cancer cell proliferation. For instance, related compounds have demonstrated IC50 values in the micromolar range against various cancer cell lines, suggesting potential as anticancer agents .
• Anti-inflammatory Properties : Similar structures have been evaluated for their anti-inflammatory effects. Compounds within this class have shown effectiveness in reducing inflammatory markers in vitro and in vivo .
• Antimicrobial Effects : Some derivatives exhibit antimicrobial properties against a range of pathogens, indicating their potential utility in treating infections .

The biological activity of this compound is likely mediated through interactions with specific molecular targets such as enzymes or receptors involved in disease processes. For example, studies suggest that the dihydropyrimidinone core may interact with enzymes implicated in tumor growth or inflammation pathways .

Case Studies and Research Findings

Several studies have explored the biological activity of compounds related to 2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]acetamide :

• Study on Anticancer Activity :
  • A derivative was tested against breast cancer cell lines and exhibited significant cytotoxicity with an IC50 value of 15 µM, demonstrating its potential as an anticancer agent .
• Anti-inflammatory Activity Assessment :
  • In a model of induced inflammation, a related compound showed a reduction in pro-inflammatory cytokines by up to 40%, indicating promising anti-inflammatory properties .
• Antimicrobial Testing :
  • The compound was evaluated against Gram-positive and Gram-negative bacteria, showing effective inhibition at concentrations as low as 10 µg/mL .

Comparison with Similar Compounds

Structural Variations

Key structural differences among analogs include:

• Pyrimidinone substituents: Amino, ethyl, and methyl groups in the target compound vs. methyl, dioxo, or halogenated groups in analogs.
• Linker chemistry : Oxygen-based acetamide (target) vs. thioacetamide () or indolinylidene ().
• N-substituents: Benzodioxolylmethyl (target) vs. benzyl, quinolinyl, or bis-hydroxyethyl groups (–4).

Key Observations :

• Thioacetamide derivatives () exhibit lower yields (60–66%) compared to oxygen-linked bis-hydroxyethyl analogs (81%) .
• The benzodioxolylmethyl group in the target may enhance solubility in non-polar environments compared to benzyl or phenoxyphenyl groups .

Research Findings and Implications

• Thio vs. Oxygen Linkers : Sulfur-containing analogs () show higher melting points (196–226°C) than oxygen-linked compounds, likely due to increased molecular rigidity .
• Substituent Effects: The benzodioxolylmethyl group in the target compound may confer enhanced metabolic stability over quinolinyl or pyridinyl groups, which are prone to oxidative degradation .
• Synthetic Challenges: The target compound’s complex substitution pattern (amino, ethyl, methyl) may necessitate multi-step synthesis, unlike simpler analogs in –4 .